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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitroisoxazole

Cat. No.: B073060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on the

stability and recommended storage conditions for 3,5-Dimethyl-4-nitroisoxazole. Due to a

lack of extensive, publicly available stability studies on this specific molecule, this document

also outlines a detailed experimental protocol for a forced degradation study to enable

researchers to generate the necessary stability data for their applications.

Physicochemical Properties and Storage
3,5-Dimethyl-4-nitroisoxazole is a solid, appearing as a white to light yellow powder or

crystal.[1] It is soluble in methanol.[1][2] General recommendations for storage are to keep it in

a tightly sealed container in a dry, cool, and well-ventilated area.[3] For prolonged storage, a

cool and dark place at temperatures below 15°C is recommended.[4] It should be stored

separately from foodstuff containers and incompatible materials.[3]

Table 1: Physicochemical Properties of 3,5-Dimethyl-4-nitroisoxazole
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Property Value Source

Molecular Formula C5H6N2O3 [1][2][4]

Molecular Weight 142.11 g/mol [1][2][4]

Appearance
White to Light yellow powder to

crystal
[1][4]

Melting Point 61.0 to 69.0 °C [1][4]

Boiling Point 241.4 °C [1][2]

Flash Point 99.8 °C [1][2]

Solubility Soluble in Methanol [1][2]

Table 2: Recommended Storage and Handling Conditions

Condition Recommendation Source

Storage Temperature

Room temperature. For long-

term storage, a cool (<15°C)

and dark place is

recommended.

[2][4][5]

Atmosphere Store in a dry environment. [2][3]

Container Tightly closed container. [3]

Ventilation
Store in a well-ventilated

place.
[3]

Handling

Avoid dust formation. Avoid

contact with skin and eyes.

Use in a well-ventilated area.

Use non-sparking tools to

prevent fire from electrostatic

discharge.

[3]

Incompatibilities
Foodstuff containers and other

incompatible materials.
[3]
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Known Chemical Reactivity
While specific degradation pathways for 3,5-Dimethyl-4-nitroisoxazole are not extensively

documented, its use as a chemical intermediate provides some insight into its reactivity. The

methyl group at the 5-position is known to be reactive due to the electron-withdrawing nitro

group at the 4-position. This reactivity is exploited in various chemical reactions, including

Knoevenagel condensation, vinylogous nitroaldol (Henry type) reactions, Mannich reactions,

and Michael additions.

Proposed Experimental Protocol: Forced
Degradation Study
To establish a comprehensive stability profile for 3,5-Dimethyl-4-nitroisoxazole, a forced

degradation study is recommended. The following protocol is based on general principles for

stress testing of pharmaceutical substances and can be adapted as needed.

Objective: To identify potential degradation products and pathways, and to develop a stability-

indicating analytical method.

3.1. Stress Conditions

Acid Hydrolysis: Dissolve the compound in a suitable solvent and treat with 0.1 N HCl.

Incubate at 60°C for up to 48 hours.

Base Hydrolysis: Dissolve the compound in a suitable solvent and treat with 0.1 N NaOH.

Incubate at 60°C for up to 48 hours.

Oxidative Degradation: Dissolve the compound in a suitable solvent and treat with 3%

hydrogen peroxide. Keep at room temperature for up to 48 hours, protected from light.

Thermal Degradation (Solid State): Store the solid compound at 70°C for 48 hours.

Thermal Degradation (Solution): Reflux a solution of the compound in a suitable solvent

(e.g., methanol) for 24 hours.

Photodegradation: Expose a solution of the compound in a photostable, transparent

container, as well as the solid compound, to light providing an overall illumination of not less
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than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter, as per ICH Q1B guidelines. A control sample should be wrapped in

aluminum foil to protect it from light.

3.2. Analytical Method

A stability-indicating analytical method, such as High-Performance Liquid Chromatography

(HPLC), should be developed and validated to separate the parent compound from any

degradation products.

Table 3: Example HPLC Method Parameters for Stability Indicating Analysis

Parameter Suggested Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase
A gradient of acetonitrile and water (with 0.1%

formic acid)

Flow Rate 1.0 mL/min

Detection Wavelength
Based on the UV spectrum of the compound

(likely in the 250-350 nm range)

Injection Volume 10 µL

Column Temperature 30°C

3.3. Sample Analysis

Samples from each stress condition should be analyzed at appropriate time points (e.g., 0, 4,

8, 12, 24, 48 hours) to monitor the degradation of 3,5-Dimethyl-4-nitroisoxazole and the

formation of any degradation products.
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Caption: Workflow for a forced degradation study of 3,5-Dimethyl-4-nitroisoxazole.
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Caption: Key factors influencing the stability of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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